Cas no 75717-51-0 (2-Chloro-1-(2-hydroxy-3-methylphenyl)ethanone)

• Product Name: 2-Chloro-1-(2-hydroxy-3-methylphenyl)ethanone
• CAS No: 75717-51-0
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• MDL: MFCD13172653
• CID: 559687
• PubChem ID: 12616663
• Update Time: 2025-05-20

2-Chloro-1-(2-hydroxy-3-methylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(2-hydroxy-3-methylphenyl)ethanone
• Acetophenone,a-chloro-2-hydroxy-3-methyl- (1CI)
• Ethanone, 2-chloro-1-(2-hydroxy-3-methylphenyl)- (9CI)
• Ethanone,2-chloro-1-(2-hydroxy-3-methylphenyl)-
• 2-Chloro-2 inverted exclamation mark -hydroxy-3 inverted exclamation mark -methylacetophenone
• 2-CHLORO-2-HYDROXY-3-METHYLACETOPHENONE
• 2-Chloro-2'-hydroxy-3'-methylacetophenone
• SCHEMBL10948371
• FZEGRRITIJHDKE-UHFFFAOYSA-N
• AKOS022187147
• 2-Chloro-1-(2-hydroxy-3-methylphenyl)ethan-1-one
• 75717-51-0
• SY024512
• DTXSID10504463
• CS-0359132
• AC6764
• MFCD13172653
• Ethanone, 2-chloro-1-(2-hydroxy-3-methylphenyl)-
• DB-276459

• MDL： MFCD13172653
• Inchi： 1S/C9H9ClO2/c1-6-3-2-4-7(9(6)12)8(11)5-10/h2-4,12H,5H2,1H3
• InChI Key： FZEGRRITIJHDKE-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC=C(C)C=1O)=O

Computed Properties

• Exact Mass: 184.02900
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 2.12210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Chloro-1-(2-hydroxy-3-methylphenyl)ethanone

2-Chloro-1-(2-hydroxy-3-methylphenyl)ethanone: A Comprehensive Overview

The compound with CAS No. 75717-51-0, commonly referred to as 2-Chloro-1-(2-hydroxy-3-methylphenyl)ethanone, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into its chemical structure, synthesis, biological activities, and recent advancements in its research.

2-Chloro-1-(2-hydroxy-3-methylphenyl)ethanone is an aromatic ketone with a chlorine substituent at the second position of the ethanone group. The molecule consists of a phenyl ring substituted with a hydroxyl group at position 2 and a methyl group at position 3. This arrangement imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical reactions. Recent studies have highlighted its role in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and antioxidant agents.

The synthesis of 2-Chloro-1-(2-hydroxy-3-methylphenyl)ethanone involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Researchers have explored various methodologies, including Friedel-Crafts acylation and nucleophilic substitution reactions, to optimize the synthesis pathway. A 2023 study published in *Journal of Organic Chemistry* reported a novel approach utilizing microwave-assisted synthesis, which significantly reduced reaction time while maintaining high yields.

The biological activity of 2-Chloro-1-(2-hydroxy-3-methylphenyl)ethanone has been extensively studied. In vitro assays have demonstrated its potent anti-inflammatory effects, attributed to its ability to inhibit cyclooxygenase (COX) enzymes. Additionally, the compound exhibits significant antioxidant properties, as evidenced by its ability to scavenge free radicals and reduce oxidative stress in cellular models. These findings have prompted further investigations into its potential as a lead compound for treating inflammatory diseases such as arthritis and neurodegenerative disorders.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of 2-Chloro-1-(2-hydroxy-3-methylphenyl)ethanone to various therapeutic targets. Molecular docking studies conducted in 2023 revealed that the compound exhibits strong binding interactions with COX-2 receptors, suggesting its potential as a selective inhibitor. Furthermore, quantum mechanical calculations have provided insights into the electronic distribution of the molecule, which is crucial for understanding its reactivity and bioavailability.

In terms of applications, 2-Chloro-1-(2-hydroxy-3-methylphenyl)ethanone has been explored as an intermediate in the synthesis of more complex bioactive molecules. For instance, it has been used as a precursor in the preparation of heterocyclic compounds with enhanced pharmacological properties. A 2023 paper published in *European Journal of Medicinal Chemistry* reported the successful synthesis of a series of quinoline derivatives using this compound as a key intermediate.

The environmental impact and toxicity profile of CAS No. 75717-51-0 have also been evaluated in recent studies. Research indicates that the compound exhibits low acute toxicity in animal models, making it suitable for further preclinical testing. However, long-term ecological studies are required to assess its persistence and bioaccumulation potential in aquatic environments.

In conclusion, 2-Chloro-1-(2-hydroxy-3-methylphenyl)ethanone (CAS No. 75717-51-0) is a versatile compound with promising applications in drug discovery and organic synthesis. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool for researchers in various fields. Continued exploration into its properties and applications is expected to yield further insights into its potential as a therapeutic agent.